Cas no 771581-00-1 (4-Amino-3-(trifluoromethoxy)benzylamine)
4-Amino-3-(trifluoromethoxy)benzylamine Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-3-(trifluoromethoxy)benzylamine
-
- Inchi: 1S/C8H9F3N2O/c9-8(10,11)14-7-3-5(4-12)1-2-6(7)13/h1-3H,4,12-13H2
- InChI Key: AYWYIYQLIGUZSS-UHFFFAOYSA-N
- SMILES: FC(OC1=C(C=CC(CN)=C1)N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 186
- XLogP3: 1.3
- Topological Polar Surface Area: 61.3
4-Amino-3-(trifluoromethoxy)benzylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013001839-250mg |
4-Amino-3-(trifluoromethoxy)benzylamine |
771581-00-1 | 97% | 250mg |
$494.40 | 2023-09-01 | |
| Alichem | A013001839-500mg |
4-Amino-3-(trifluoromethoxy)benzylamine |
771581-00-1 | 97% | 500mg |
$782.40 | 2023-09-01 | |
| Alichem | A013001839-1g |
4-Amino-3-(trifluoromethoxy)benzylamine |
771581-00-1 | 97% | 1g |
$1504.90 | 2023-09-01 |
4-Amino-3-(trifluoromethoxy)benzylamine Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 4-Amino-3-(trifluoromethoxy)benzylamine
Professional Introduction to 4-Amino-3-(trifluoromethoxy)benzylamine (CAS No. 771581-00-1)
4-Amino-3-(trifluoromethoxy)benzylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 771581-00-1, possesses a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both amino and trifluoromethoxy functional groups imparts distinct chemical properties, enabling its application in the development of novel therapeutic agents.
The molecular structure of 4-Amino-3-(trifluoromethoxy)benzylamine consists of a benzene ring substituted with an amino group at the 4-position and a trifluoromethoxy group at the 3-position. This arrangement not only enhances its reactivity but also contributes to its potential biological activity. The trifluoromethoxy group, in particular, is known for its ability to modulate the electronic properties of the molecule, influencing its interactions with biological targets.
In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing the trifluoromethoxy moiety. This group has been shown to improve metabolic stability and binding affinity in drug candidates. For instance, studies have demonstrated that trifluoromethoxy-substituted aromatic compounds can exhibit potent activity against various enzymes and receptors involved in disease pathways. The amino group in 4-Amino-3-(trifluoromethoxy)benzylamine further extends its utility as a building block for more complex molecules, allowing for further functionalization through amide bond formation or other conjugation strategies.
One of the most compelling aspects of 4-Amino-3-(trifluoromethoxy)benzylamine is its role as a precursor in the synthesis of pharmacologically relevant compounds. Researchers have leveraged this intermediate to develop molecules with potential applications in oncology, inflammation, and central nervous system disorders. The ability to introduce diverse substituents while maintaining the core structure of this compound provides chemists with a versatile platform for drug discovery.
The synthesis of 4-Amino-3-(trifluoromethoxy)benzylamine typically involves multi-step organic reactions, often starting from commercially available aromatic precursors. The introduction of the amino and trifluoromethoxy groups requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions, are commonly employed to achieve these transformations efficiently.
The chemical properties of this compound make it particularly useful in medicinal chemistry. Its solubility profile, stability under various conditions, and reactivity towards common functional groups all contribute to its appeal as a synthetic intermediate. Additionally, computational methods such as molecular modeling and quantum mechanical calculations have been utilized to predict how modifications to the structure of 4-Amino-3-(trifluoromethoxy)benzylamine might affect its biological activity.
In conclusion, 4-Amino-3-(trifluoromethoxy)benzylamine (CAS No. 771581-00-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity position it as a key intermediate in the development of novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry efforts aimed at addressing unmet medical needs.
771581-00-1 (4-Amino-3-(trifluoromethoxy)benzylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)